4-MMA-NBOMe (hydrochloride)
Overview
Description
4-MMA-NBOMe (hydrochloride) is an analytical reference standard that is structurally categorized as an amphetamine/phenethylamine hybrid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolism and Detection
Research on 4-MMA-NBOMe (hydrochloride) primarily focuses on its metabolism and detection in biological systems. A study by Caspar et al. (2018) utilized nano liquid chromatography coupled with high-resolution tandem mass spectrometry (nanoLC-HRMS/MS) to identify the metabolites of 4-MMA-NBOMe. This approach was successful in detecting extensive metabolization mainly through O-demethylation and oxidation processes, leading to the identification of 33 different metabolites (Caspar, Meyer, Westphal, Weber, & Maurer, 2018).
Cytochrome P450 Kinetic Studies
Another aspect of research involves understanding the interaction of 4-MMA-NBOMe with cytochrome P450 enzymes. Caspar et al. (2018) conducted studies to determine the kinetic constants Km and Vmax for the metabolism of 4-MMA-NBOMe by various cytochrome P450 isoforms. They found that several CYPs, including CYP1A2, CYP2B6, CYP2C19, CYP2D6, and CYP3A4, are involved in its metabolism (Caspar, Meyer, & Maurer, 2018).
Analytical Characterization
Analytical characterization of 4-MMA-NBOMe and similar compounds is crucial for understanding their properties. Westphal, Girreser, and Waldmüller (2016) provided comprehensive mass spectrometric, infrared spectroscopic, and nuclear magnetic resonance spectroscopic data on 4-MMA-NBOMe, contributing to the understanding of its chemical structure and properties (Westphal, Girreser, & Waldmüller, 2016).
Clinical Toxicology and Safety Profile
While focusing on the scientific applications and avoiding direct drug use and side effects, it's still important to note the broader context of safety and toxicity associated with these compounds. For instance, Kyriakou et al. (2015) reviewed the toxicities and fatalities associated with NBOMe class substances, highlighting the importance of understanding their pharmacological properties and potential risks (Kyriakou, Marinelli, Frati, Santurro, Afxentiou, Zaami, & Busardò, 2015).
properties
Molecular Formula |
C19H25NO · HCl |
|---|---|
Molecular Weight |
319.9 |
InChI |
InChI=1S/C19H25NO.ClH/c1-15-9-11-17(12-10-15)13-16(2)20(3)14-18-7-5-6-8-19(18)21-4;/h5-12,16H,13-14H2,1-4H3;1H |
InChI Key |
MERLWMSKVHYCCR-UHFFFAOYSA-N |
SMILES |
CC(N(C)CC1=C(OC)C=CC=C1)CC2=CC=C(C)C=C2.Cl |
synonyms |
N-(ortho-methoxybenzyl)-4-Methylmethamphetamine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
